Cas no 2137558-64-4 (ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate)

• Product Name: ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate
• CAS No: 2137558-64-4
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 6388722
• PubChem ID: 153734549
• Update Time: 2025-05-21

ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate
• 2137558-64-4
• EN300-1124564

• Inchi： 1S/C11H10ClNO3/c1-2-16-11(15)9-7-5-6(12)3-4-8(7)13-10(9)14/h3-5,9H,2H2,1H3,(H,13,14)
• InChI Key： HJZSKJXMIDVERX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)OCC)C(N2)=O

Computed Properties

• Exact Mass: 239.0349209g/mol
• Monoisotopic Mass: 239.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate

Comprehensive Guide to Ethyl 5-Chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate (CAS No. 2137558-64-4)

Ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate (CAS No. 2137558-64-4) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This indole derivative features a unique molecular structure combining a chloro-substituted indole core with an ethyl ester group, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently seek this compound due to its versatility in drug discovery and material science applications.

The compound's molecular formula is C₁₁H₁₀ClNO₃, with a molecular weight of 239.65 g/mol. Its structural features include a 5-chloro substitution on the indole ring and an ethyl carboxylate group at the 3-position, which contribute to its reactivity and potential biological activity. These characteristics make ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate particularly interesting for researchers exploring novel heterocyclic compounds with potential therapeutic applications.

In recent years, the demand for specialty chemicals like ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate has grown significantly, driven by advancements in medicinal chemistry and drug development. Many researchers are investigating its potential as a building block for small molecule drugs, particularly in areas such as central nervous system (CNS) disorders and anti-inflammatory agents. The compound's structural similarity to various bioactive molecules makes it a promising candidate for further pharmacological studies.

The synthesis of ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes may include Fischer indole synthesis or modifications of existing indole derivatives. The 5-chloro substitution is particularly important as it can influence the compound's electronic properties and potential interactions with biological targets. Researchers often optimize reaction conditions to achieve high yields and purity of this valuable intermediate.

From a physicochemical perspective, ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate typically appears as a white to off-white crystalline powder. Its solubility profile shows moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and dichloromethane, but limited solubility in water. These properties are crucial for researchers when designing experimental protocols or formulation strategies involving this compound.

The compound's stability under various conditions is another important consideration for researchers. Proper storage of ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate typically requires protection from moisture and light, preferably in a cool, dry environment. Many suppliers recommend storing the material at temperatures between 2-8°C for long-term preservation. Understanding these storage requirements helps maintain the compound's integrity for research applications.

In the context of drug discovery, ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate serves as a versatile scaffold for medicinal chemistry exploration. The indole core is a privileged structure in pharmaceuticals, present in numerous FDA-approved drugs. The additional chloro substituent and ester functionality provide opportunities for further chemical modifications, making this compound particularly valuable for structure-activity relationship (SAR) studies in drug development programs.

The global market for pharmaceutical intermediates like ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate continues to expand, driven by increasing R&D investments in the life sciences sector. Many contract research organizations (CROs) and academic institutions seek reliable sources of high-quality specialty chemicals to support their research initiatives. The compound's CAS number (2137558-64-4) serves as a unique identifier that facilitates precise sourcing and regulatory compliance in international trade.

Quality control is paramount when working with ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate in research settings. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify the compound's identity and purity. Researchers should always request certificates of analysis (CoA) from suppliers to ensure they receive material meeting their specific research requirements.

Looking ahead, the scientific community continues to explore new applications for indole derivatives like ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate. Emerging research areas include their potential use in material science applications, such as organic electronics or as precursors for functional materials. The compound's unique structural features make it an interesting candidate for interdisciplinary research bridging chemistry, biology, and materials science.

For researchers considering working with ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate, it's essential to review all available safety data and handle the material according to good laboratory practices. While not classified as highly hazardous, proper personal protective equipment (PPE) including lab coats, gloves, and eye protection should always be used when handling this or any other chemical substance in research settings.

The synthesis and application of ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate represent an active area of research in organic and medicinal chemistry. Many scientific publications and patents reference this compound or closely related derivatives, highlighting its importance in contemporary chemical research. Researchers interested in this area should monitor recent literature for new developments involving this valuable chemical intermediate.

In conclusion, ethyl 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carboxylate (CAS No. 2137558-64-4) stands as an important building block in modern chemical research. Its unique structural features and potential applications in pharmaceutical development make it a compound of significant interest to researchers worldwide. As scientific understanding of heterocyclic compounds continues to advance, the role of specialized intermediates like this will likely grow in importance across multiple scientific disciplines.